Cas no 24900-79-6 (3-Chloro-4-(4-chlorophenoxy)aniline)

3-Chloro-4-(4-chlorophenoxy)aniline structure
24900-79-6 structure
Product Name:3-Chloro-4-(4-chlorophenoxy)aniline
CAS No:24900-79-6
MF:C12H9Cl2NO
MW:254.111961126328
MDL:MFCD00459649
CID:262138
PubChem ID:24879924
Update Time:2025-04-19

3-Chloro-4-(4-chlorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-chloro-4-(4-chlorophenoxy)-
    • 3-Chloro-4-(4-chlorophenoxy)aniline
    • 2,4'-DICHLORO-4-AMINODIPHENYL ETHER
    • 3-chloro-4-(4-chlorophenoxy)Benzenamine
    • 2,3-DIFLUOROBENZYL MERCAPTAN
    • 2.4'-Dichlor-4-amino-diphenyl-aether
    • 2-Chlor-4-amino-phenol-(4-chlor-phenylaether)
    • 3-Chlor-4-(4-chlor-phenoxy)-anilin
    • 3-chloro-4-(4-chloro-phenoxy)-aniline
    • 3-chloro-4-(4-chlorophenoxy)-benzenamine
    • 4-(4'-chlorophenoxy)-3-chloroaniline
    • AK158425
    • Oprea1_787579
    • OQOCWFFSZSSEDS-UHFFFAOYSA-N
    • STK389353
    • NSC151251
    • 8350AD
    • 3-chloro-4-(p-chlorophenoxy)-aniline
    • VZ22331
    • TRA0003491
    • 3-chloro-4-(4-chlorophenoxy)-aniline
    • 3-chloro-4-(4-chlorophenoxy)phenylami
    • DS-9351
    • W-110604
    • 3-CHLORO-4-P-CHLOROPHENOXYANILINE
    • 3-Chloro-4-(4-chlorophenoxy)aniline, 97%
    • CS-W010190
    • EINECS 246-519-8
    • AKOS000100383
    • A817535
    • 24900-79-6
    • s10620
    • 3-CHLORO-4-(P-CHLOROPHENOXY)PHENYLAMINE
    • DTXSID10179610
    • SCHEMBL554722
    • NS00027764
    • MFCD00459649
    • NSC-14501
    • FT-0638468
    • NSC 151251
    • CL785R3XV3
    • NSC-151251
    • Aniline, 3-chloro-4-(p-chlorophenoxy)-
    • ZAA90079
    • Benzenamine, 3-chloro-4-(4-chlorophenoxy)-
    • UNII-CL785R3XV3
    • DB-046570
    • MDL: MFCD00459649
    • Inchi: 1S/C12H9Cl2NO/c13-8-1-4-10(5-2-8)16-12-6-3-9(15)7-11(12)14/h1-7H,15H2
    • InChI Key: OQOCWFFSZSSEDS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(=CC=1)Cl)N

Computed Properties

  • Exact Mass: 253.00600
  • Monoisotopic Mass: 253.006119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: Yellowish brown powder
  • Density: 1.364
  • Melting Point: 73-77 °C (lit.)
  • Boiling Point: 364.7°Cat760mmHg
  • Flash Point: 174.4°C
  • Refractive Index: 1.635
  • PSA: 35.25000
  • LogP: 4.94910

3-Chloro-4-(4-chlorophenoxy)aniline Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-Chloro-4-(4-chlorophenoxy)aniline Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Chloro-4-(4-chlorophenoxy)aniline Pricemore >>

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Alichem
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Alichem
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abcr
AB401623-5 g
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€122.80 2022-08-31
abcr
AB401623-25 g
3-Chloro-4-(4-chlorophenoxy)aniline; .
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€261.50 2022-08-31
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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TRC
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3-Chloro-4-(4-chlorophenoxy)aniline Production Method

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